Cas no 1095025-83-4 (N-cyclopropyl-N-propylsulfamoyl chloride)

1095025-83-4 structure
Product Name:N-cyclopropyl-N-propylsulfamoyl chloride
CAS No:1095025-83-4
Molecular Formula:C6H12ClNO2S
Molecular Weight:197.68297958374
CID:5196065
N-cyclopropyl-N-propylsulfamoyl chloride Properties
Names and Identifiers
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- N-cyclopropyl-N-propylsulfamoyl chloride
- Cyclopropyl(propyl)sulfamoyl chloride
- N-cyclopropyl-N-propylsulfamoylchloride
- Sulfamoyl chloride, N-cyclopropyl-N-propyl-
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- InChIKey: RYCPVBGSUAGBHJ-UHFFFAOYSA-N
- Inchi: 1S/C6H12ClNO2S/c1-2-5-8(6-3-4-6)11(7,9)10/h6H,2-5H2,1H3
- SMILES: ClS(N(CCC)C1CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Heavy Atom Count: 11
- Complexity: 217
- XLogP3: 1.7
- Topological Polar Surface Area: 45.8
N-cyclopropyl-N-propylsulfamoyl chloride Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1155245-0.05g |
N-cyclopropyl-N-propylsulfamoyl chloride |
1095025-83-4 | 0.05g |
$612.0 | |||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00973852-1g |
N-cyclopropyl-n-propylsulfamoyl chloride |
1095025-83-4 | 95% | 1g |
¥2933.0 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422635-50mg |
Cyclopropyl(propyl)sulfamoyl chloride |
1095025-83-4 | 95% | 50mg |
¥14320.00 | 2024-08-09 |
N-cyclopropyl-N-propylsulfamoyl chloride Related Literature
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1. Front cover
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Benjamin J. Morgan,Paul A. Madden Phys. Chem. Chem. Phys., 2007,9, 2355-2361
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Dipankar Saha,Prangya Parimita Sahoo,Giridhar Madras,Tayur N. Guru Row RSC Adv., 2012,2, 10505-10511
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Zuopeng Qu,Lei Wang,Xuejun Fan,Guoqi Zhang Phys. Chem. Chem. Phys., 2020,22, 12321-12321
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Meng Wang,Yang Niu,Jihan Zhou,Hao Wen,Zhenyu Zhang,Da Luo,Dongliang Gao,Juan Yang,Dehai Liang,Yan Li Nanoscale, 2016,8, 14587-14592
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Andres O. Torizzo,Marcos L. Kubow,Nisha C. Nadkarni,Thomas M. Adler,Madeline F. Yandow,Finn A. Bondeson Environ. Sci.: Water Res. Technol., 2023,9, 3302-3317
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Shi-Yu Gan,Feng-Hua Li,Dong-Xue Han,Qi-Xian Zhang,Li Niu RSC Adv., 2015,5, 2207-2212
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Yong Zhao,Amit Thapa,Min Xi,Qiquan Qiao,Hao Fong Nanoscale, 2013,5, 11742-11747
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